Cas no 952981-64-5 (N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 952981-64-5
• MF: C₂₀H₂₂F₃N₃O₃S
• MW: 441.467194080353
• CID: 6576370
• PubChem ID: 16887379
• Update Time: 2025-10-28

N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide
• VU0629301-1
• 952981-64-5
• AKOS024489640
• N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• N1-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• F5016-0894
• N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

• Inchi： 1S/C20H22F3N3O3S/c21-20(22,23)29-16-5-3-15(4-6-16)25-19(28)18(27)24-12-14-7-9-26(10-8-14)13-17-2-1-11-30-17/h1-6,11,14H,7-10,12-13H2,(H,24,27)(H,25,28)
• InChI Key： OWVPAZCODCRQHP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(C(NC2C=CC(=CC=2)OC(F)(F)F)=O)=O)CC1

Computed Properties

• Exact Mass: 441.13339723g/mol
• Monoisotopic Mass: 441.13339723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 98.9Ų

Additional information on N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide

N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide: A Comprehensive Overview

N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide, commonly referred to by its CAS number 952981-64-5, is a complex organic compound with significant potential in the field of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperidine ring, a thiophene moiety, and a trifluoromethoxy group, making it a versatile molecule for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the thiophene group at the 2-position is a critical step, as it contributes significantly to the compound's electronic properties and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. The integration of the trifluoromethoxy group at the para position of the phenyl ring further enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its ability to act as a dual inhibitor of certain enzyme systems has drawn attention from researchers in oncology and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. The trifluoromethoxy group plays a crucial role in modulating the compound's pharmacokinetic properties, ensuring prolonged retention in biological systems.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. Its unique electronic structure makes it a promising candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical integrity. This dual functionality underscores its versatility across multiple scientific disciplines.

The structural complexity of N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)-N'-4-(trifluoromethoxy)phenylethanediamide presents both challenges and opportunities for further research. While its synthesis requires precise control over reaction conditions, ongoing advancements in asymmetric catalysis and green chemistry are addressing these limitations. Moreover, computational modeling techniques, such as density functional theory (DFT), are being employed to predict its interactions with biological targets, accelerating drug discovery efforts.

Looking ahead, the future of this compound lies in its ability to bridge gaps between traditional pharmaceuticals and emerging technologies. Its role as a chiral catalyst in asymmetric synthesis could revolutionize the production of enantiomerically pure drugs, reducing costs and improving therapeutic outcomes. Furthermore, its potential as a biosensor material for detecting environmental pollutants is being actively investigated, highlighting its broad applicability.

In conclusion, CAS No. 952981-64-5 represents a cutting-edge molecule with immense potential across diverse fields. Its intricate structure not only offers unique chemical properties but also serves as a foundation for innovative applications in medicine and technology. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to scientific progress.